Cas no 1352506-26-3 (1-(5-Furan-2-yl-isoxazol-3-yl)-cyclopropanecarboxylic acid)
1-(5-Furan-2-yl-isoxazol-3-yl)-cyclopropanecarboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(5-Furan-2-yl-isoxazol-3-yl)-cyclopropanecarboxylic acid
-
- Inchi: 1S/C11H9NO4/c13-10(14)11(3-4-11)9-6-8(16-12-9)7-2-1-5-15-7/h1-2,5-6H,3-4H2,(H,13,14)
- InChI Key: PDGQUBGWGQSSGD-UHFFFAOYSA-N
- SMILES: C1(C2C=C(C3=CC=CO3)ON=2)(C(O)=O)CC1
1-(5-Furan-2-yl-isoxazol-3-yl)-cyclopropanecarboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM495572-1g |
1-(5-(Furan-2-yl)isoxazol-3-yl)cyclopropanecarboxylicacid |
1352506-26-3 | 97% | 1g |
$686 | 2023-03-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD611611-1g |
1-(5-(Furan-2-yl)isoxazol-3-yl)cyclopropanecarboxylic acid |
1352506-26-3 | 97% | 1g |
¥4802.0 | 2023-04-10 |
1-(5-Furan-2-yl-isoxazol-3-yl)-cyclopropanecarboxylic acid Related Literature
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
Additional information on 1-(5-Furan-2-yl-isoxazol-3-yl)-cyclopropanecarboxylic acid
Recent Advances in the Study of 1-(5-Furan-2-yl-isoxazol-3-yl)-cyclopropanecarboxylic acid (CAS: 1352506-26-3)
The compound 1-(5-Furan-2-yl-isoxazol-3-yl)-cyclopropanecarboxylic acid (CAS: 1352506-26-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.
Recent studies have highlighted the role of 1-(5-Furan-2-yl-isoxazol-3-yl)-cyclopropanecarboxylic acid as a promising scaffold for the development of novel small-molecule inhibitors. Its structure, characterized by a furan-isoxazole hybrid linked to a cyclopropane carboxylic acid moiety, offers a versatile platform for chemical modifications. Researchers have explored its potential as a modulator of various biological targets, including enzymes and receptors implicated in inflammatory and metabolic disorders.
One of the key advancements in the study of this compound is its synthesis via efficient and scalable routes. A recent publication in the Journal of Medicinal Chemistry detailed a novel synthetic pathway that improves yield and purity, making it more accessible for further pharmacological evaluation. The study also reported on the compound's stability under physiological conditions, a critical factor for its potential use in vivo.
In terms of biological activity, preliminary in vitro studies have demonstrated that 1-(5-Furan-2-yl-isoxazol-3-yl)-cyclopropanecarboxylic acid exhibits inhibitory effects on specific pro-inflammatory cytokines. These findings suggest its potential application in the treatment of autoimmune diseases. Additionally, molecular docking studies have revealed its ability to bind selectively to certain enzyme active sites, further supporting its utility as a lead compound in drug discovery.
Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of this compound. Recent research has focused on structural analogs to enhance bioavailability and reduce off-target effects. Collaborative efforts between academic and industrial researchers are underway to advance this compound through preclinical development stages.
In conclusion, 1-(5-Furan-2-yl-isoxazol-3-yl)-cyclopropanecarboxylic acid represents a compelling area of research in chemical biology. Its unique structure and biological activity profile position it as a valuable candidate for further investigation. Future studies should focus on elucidating its mechanism of action and exploring its therapeutic potential in relevant disease models.
1352506-26-3 (1-(5-Furan-2-yl-isoxazol-3-yl)-cyclopropanecarboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)